Cas no 1188265-94-2 (Ethyl 5-bromo-7-hydroxybenzofuran-2-carboxylate)

• Product Name: Ethyl 5-bromo-7-hydroxybenzofuran-2-carboxylate
• CAS No: 1188265-94-2
• MF: C₁₁H₉BrO₄
• MW: 285.090762853622
• CID: 1027900
• PubChem ID: 70700428
• Update Time: 2025-06-09

Ethyl 5-bromo-7-hydroxybenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-7-hydroxybenzofuran-2-carboxylate
• 5-bromo-7-hydroxy-2-Benzofurancarboxylic acid ethyl ester
• Ethyl 5-bromo-7-hydroxy-1-benzofuran-2-carboxylate
• MB12311
• DB-061424
• 1188265-94-2
• DTXSID80743261
• Ethyl5-bromo-7-hydroxybenzofuran-2-carboxylate

• MDL： MFCD13152347
• Inchi： 1S/C11H9BrO4/c1-2-15-11(14)9-4-6-3-7(12)5-8(13)10(6)16-9/h3-5,13H,2H2,1H3
• InChI Key： WKXKRKZBJVCDDX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=C(C(=O)OCC)O2)O

Computed Properties

• Exact Mass: 283.96842g/mol
• Monoisotopic Mass: 283.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.7Ų

Additional information on Ethyl 5-bromo-7-hydroxybenzofuran-2-carboxylate

Comprehensive Overview of Ethyl 5-bromo-7-hydroxybenzofuran-2-carboxylate (CAS No. 1188265-94-2)

Ethyl 5-bromo-7-hydroxybenzofuran-2-carboxylate (CAS No. 1188265-94-2) is a high-value benzofuran derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its brominated and hydroxylated benzofuran core, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features, including the ethyl ester group, enhance its reactivity and solubility, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for benzofuran-based compounds has surged due to their potential in treating neurodegenerative diseases and cancer. Researchers are particularly interested in Ethyl 5-bromo-7-hydroxybenzofuran-2-carboxylate for its role in modulating enzyme activity and oxidative stress pathways. Its 5-bromo substitution offers a strategic handle for further functionalization, enabling the development of targeted therapies. This aligns with the growing trend of precision medicine, where customized molecular designs are pivotal.

The compound’s 7-hydroxy group further enhances its utility, allowing for hydrogen bonding interactions in biological systems. This feature is frequently explored in AI-driven drug design, where computational models predict binding affinities. As the pharmaceutical industry embraces machine learning for compound optimization, CAS No. 1188265-94-2 has emerged as a subject of virtual screening studies. Its compatibility with green chemistry principles—such as solvent-free reactions—also resonates with sustainability-focused research.

From an industrial perspective, Ethyl 5-bromo-7-hydroxybenzofuran-2-carboxylate is synthesized via scalable routes, often involving Pd-catalyzed cross-coupling or electrophilic aromatic substitution. These methods are frequently discussed in patent literature, highlighting the compound’s commercial relevance. Analysts note its inclusion in portfolios of specialty chemicals suppliers, catering to R&D sectors in North America and Asia-Pacific regions.

In agrochemical applications, derivatives of this compound exhibit herbicidal and fungicidal properties, addressing global food security challenges. Its benzofuran scaffold is also studied for light-emitting materials in OLED technology, a hotspot in materials science. With the rise of bio-based electronics, researchers are investigating its photophysical properties for next-generation devices.

To summarize, Ethyl 5-bromo-7-hydroxybenzofuran-2-carboxylate (CAS No. 1188265-94-2) bridges multiple scientific disciplines, from medicinal chemistry to sustainable materials. Its adaptability to cutting-edge methodologies like AI-aided synthesis and catalysis ensures its continued relevance in innovation-driven markets. For detailed protocols or supplier information, consult peer-reviewed journals or chemical databases such as Reaxys or SciFinder.